Cas no 461424-23-7 (5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole)

5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole structure
461424-23-7 structure
Product Name:5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole
CAS No:461424-23-7
MF:C12H9FN2
MW:200.211665868759
CID:1112680
PubChem ID:44269471
Update Time:2025-04-20

5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 5-fluoro-1-methyl-9H-Pyrido[3,4-b]indole
    • CHEMBL276792
    • DB-349879
    • 461424-23-7
    • Inchi: 1S/C12H9FN2/c1-7-12-8(5-6-14-7)11-9(13)3-2-4-10(11)15-12/h2-6,15H,1H3
    • InChI Key: IZPVJXXNKBMZOD-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C1C=CN=C(C)C=1N2

Computed Properties

  • Exact Mass: 200.07497646g/mol
  • Monoisotopic Mass: 200.07497646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7Ų
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk